Cas no 68002-65-3 (Nitriles, C16-18)

• Product Name: Nitriles, C16-18
• CAS No: 68002-65-3
• MF: C₁₇H₃₃N
• MW: 251.450625181198
• CID: 1723036
• PubChem ID: 79388
• Update Time: 2025-04-21

Nitriles, C16-18 Chemical and Physical Properties

Names and Identifiers

• Nitriles, C16-18
• (C16-C18) Alkylnitrile
• MFCD00042635
• heptadecannitril
• Heptadecanenitrile
• EC 268-079-6
• Heptadecanedinitrile
• DTXCID208360
• EINECS 226-432-1
• NSC 3704
• Heptadecanonitrile
• Heptadecanoic acid nitrile
• Heptadecanenitrile, >=95.0% (GC)
• 68002-65-3
• D90904
• Cetyl cyanide
• DTXSID90873467
• 1-Cyanohexadecane
• H0568
• AI3-07618
• EINECS 268-079-6
• NSC3704
• NS00002663
• SCHEMBL60687
• n-Heptadecanonitrile
• NSC-3704
• Hexadecyl cyanide
• Margaronitrile
• 5399-02-0

• Inchi： 1S/C17H33N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h2-16H2,1H3
• InChI Key： ZXPWFWWSCFIFII-UHFFFAOYSA-N
• SMILES： N#CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 251.261300057g/mol
• Monoisotopic Mass: 251.261300057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles